Cas no 31944-97-5 (chondrofoline)

chondrofoline structure
chondrofoline structure
Product Name:chondrofoline
CAS No:31944-97-5
MF:C37H40N2O6
MW:608.723310470581
CID:309439
PubChem ID:72941542
Update Time:2025-04-19

chondrofoline Chemical and Physical Properties

Names and Identifiers

    • chondrofoline
    • (1R)-6,6',7'-Trimethoxy-2,2'-dimethyltubocuraran-12'-ol
    • (1R,1'R)-6,6',7'-Trimethoxy-2,2'-dimethyltubocuraran-12'-ol
    • O7-Methylcurine
    • (1b)-6,6',7'-Trimethoxy-2,2'-dimethyltubocuraran-12'-ol; (R,R)-7-O-Methylbebeerine; 31944-97-5; 7-O-Methylcurine; Chondrofoline
    • CHONDROFOLINE [MI]
    • TUBOCURARAN-12'-OL, 6,6',7'-TRIMETHOXY-2,2'-DIMETHYL-, (1.BETA.)-
    • UNII-34U28X989Y
    • (R,R)-(-)-Chondrofoline
    • 31944-97-5
    • 34U28X989Y
    • Q27256395
    • Tubocuraran-12'-ol, 6,6',7'-trimethoxy-2,2'-dimethyl-, (1beta)-
    • 13H-4,6:21,24-Dietheno-8,12-metheno-1H-pyrido(3',2':14,15)(1,11)dioxacycloeicosino(2,3,4-ij)isoquinolin-9-ol, 2,3,13a,14,15,16,25,25a-octahydro-18,19,29-trimethoxy-1,14-dimethyl-, (13aR,25aR)-
    • racemosidine B
    • Inchi: 1S/C37H40N2O6/c1-38-14-12-24-20-32(42-4)34-21-27(24)28(38)16-22-6-9-26(10-7-22)44-37-35-25(19-30(40)36(37)43-5)13-15-39(2)29(35)17-23-8-11-31(41-3)33(18-23)45-34/h6-11,18-21,28-29,40H,12-17H2,1-5H3/t28-,29-/m1/s1
    • InChI Key: DQFIZQYILFTDPW-FQLXRVMXSA-N
    • SMILES: O1C2C=CC(=CC=2)C[C@@H]2C3C=C(C(=CC=3CCN2C)OC)OC2C(=CC=C(C=2)C[C@@H]2C3C1=C(C(=CC=3CCN2C)O)OC)OC

Computed Properties

  • Exact Mass: 608.28863700g/mol
  • Monoisotopic Mass: 608.28863700g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 45
  • Rotatable Bond Count: 3
  • Complexity: 963
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.3
  • Topological Polar Surface Area: 72.9Ų

Experimental Properties

  • Density: 1.204
  • Melting Point: about 135°
  • Boiling Point: 707°Cat760mmHg
  • Flash Point: 381.4°C
  • Refractive Index: 1.602
  • Specific Rotation: 205461 -281° (0.1N HCl)

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